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Compound of Interest

Compound Name:
Ethyl 5-methylthiazole-4-

carboxylate

Cat. No.: B1315230 Get Quote

An important note on nomenclature: This technical guide focuses on ethyl 2-amino-4-

methylthiazole-5-carboxylate (CAS No. 7210-76-6), a compound for which extensive research

and data are available. The user's original query mentioned "ethyl 5-methylthiazole-4-
carboxylate," for which significantly less information is publicly accessible. Given the context

of researchers, scientists, and drug development professionals, this guide details the properties

and protocols of the widely studied and biologically significant 2-amino substituted isomer.

This document provides a comprehensive overview of the physical and chemical properties,

spectral data, synthesis, and biological significance of ethyl 2-amino-4-methylthiazole-5-

carboxylate, a key building block in medicinal chemistry.

Physical and Chemical Properties
The fundamental physical and chemical properties of ethyl 2-amino-4-methylthiazole-5-

carboxylate are summarized in the table below. This data is crucial for its handling,

characterization, and application in synthetic chemistry.
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Property Value Reference

Molecular Formula C₇H₁₀N₂O₂S [1]

Molecular Weight 186.23 g/mol [1]

Appearance Solid

Melting Point 176-180 °C

IUPAC Name
ethyl 2-amino-4-methyl-1,3-

thiazole-5-carboxylate
[1]

CAS Number 7210-76-6 [1]

SMILES CCOC(=O)C1=C(N=C(S1)N)C [1]

InChI Key
WZHUPCREDVWLKC-

UHFFFAOYSA-N
[1]

Spectral Data
The following table summarizes the key spectral data for ethyl 2-amino-4-methylthiazole-5-

carboxylate, which is essential for its structural elucidation and purity assessment.

Spectrum Type Data

¹H NMR (CDCl₃, 400 MHz)

δ 1.19 (t, 3H, J = 7.0 Hz, OCH₂CH₃), 2.36 (s,

3H, thiazole-4-CH₃), 4.13 (q, 2H, J = 7.0 Hz,

OCH₂CH₃), 7.69 (s, 2H, thiazole-2-NH₂)

¹³C NMR (CDCl₃, 100 MHz)

δ 14.32 (thiazole-4-CH₃), 17.12 (OCH₂CH₃),

59.72 (OCH₂CH₃), 107.34 (thiazole-5-C),

159.34 (thiazole-4-C), 161.95 (O=C), 170.21

(thiazole-2-C)

Mass Spectrum (MS) m/z 187 (M + H)⁺

Experimental Protocols
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A facile and efficient one-pot synthesis of ethyl 2-amino-4-methylthiazole-5-carboxylate has

been developed, offering high yields and operational simplicity compared to traditional two-step

methods.[2]

One-Pot Synthesis of Ethyl 2-Amino-4-Methylthiazole-5-Carboxylate[2]

Materials:

Ethyl acetoacetate

N-bromosuccinimide (NBS)

Thiourea

Water

Tetrahydrofuran (THF)

Ethyl acetate (for recrystallization)

Procedure:

A mixture of ethyl acetoacetate (0.05 mol) in water (50.0 mL) and THF (20.0 mL) is cooled

to below 0°C.

NBS (0.06 mol, 1.20 equiv.) is added to the cooled mixture.

The reaction mixture is stirred at room temperature for 2 hours. The disappearance of

ethyl acetoacetate is monitored by thin-layer chromatography (TLC).

Thiourea (0.05 mol, 1.00 equiv.) is then added to the reaction mixture.

The mixture is heated to 80°C for 2 hours.

After the reaction is complete, the mixture is cooled, and the resulting precipitate is

filtered.

The filter cake is washed with water (3 x 100 mL).
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The crude product is recrystallized from ethyl acetate and dried to yield the pure ethyl 2-

amino-4-methylthiazole-5-carboxylate.

Visualizations
Diagram 1: Synthesis Workflow

The following diagram illustrates the one-pot synthesis of ethyl 2-amino-4-methylthiazole-5-

carboxylate.
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One-Pot Synthesis of Ethyl 2-Amino-4-Methylthiazole-5-Carboxylate
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Heating at 80°C for 2h

Stirring at RT for 2h
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Pure Ethyl 2-Amino-4-Methylthiazole-5-Carboxylate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Role in Drug Development

Ethyl 2-Amino-4-Methylthiazole-5-Carboxylate
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Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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